![molecular formula C23H18ClNO6 B2456259 (Z)-8-(5-chloro-2,4-dimethoxyphenyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one CAS No. 951938-71-9](/img/structure/B2456259.png)
(Z)-8-(5-chloro-2,4-dimethoxyphenyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one
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Description
(Z)-8-(5-chloro-2,4-dimethoxyphenyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C23H18ClNO6 and its molecular weight is 439.85. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Transformation and Synthesis
The study by Hashem et al. (2017) demonstrates the transformation of 2(3H)-furanone into oxazinone derivatives, highlighting a method for synthesizing heterocyclic compounds from furan derivatives, which may share structural similarities with the target compound. This research provides insights into the chemical reactions and potential applications of similar compounds in creating new heterocyclic molecules (Hashem et al., 2017).
Copolymerization and Material Science Applications
Wang et al. (2012) have synthesized fully bio-based benzoxazine monomers from furfurylamine and investigated their copolymerization, leading to polymers with improved thermal properties and potential applications in material sciences. This indicates the broader relevance of furan and benzoxazine derivatives in developing new materials (Wang et al., 2012).
Biological Activity Exploration
Tabuchi et al. (2009) focused on the synthesis of novel (Z)-4-ylidenebenzo[b]furo[3,2-d][1,3]oxazines and their biological activities, including anti-osteoclastic bone resorption and growth inhibitory activities against specific cancer cell lines. This study showcases the potential of structurally related compounds in medicinal chemistry and drug development (Tabuchi et al., 2009).
Photophysical and Computational Studies
The work by Wattanathana et al. (2021) on the synthesis and analysis of novel benzoxazine derivatives from furfurylamine, including X-ray crystallographic studies and photophysical properties, highlights the application of these compounds in optoelectronics and material science. The comprehensive analysis provides a foundation for the use of similar compounds in functional materials development (Wattanathana et al., 2021).
properties
IUPAC Name |
(2Z)-8-(5-chloro-2,4-dimethoxyphenyl)-2-(furan-2-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClNO6/c1-27-19-10-20(28-2)17(9-16(19)24)25-11-15-18(30-12-25)6-5-14-22(26)21(31-23(14)15)8-13-4-3-7-29-13/h3-10H,11-12H2,1-2H3/b21-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COLJLTLTHMBGGH-WNFQYIGGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1N2CC3=C(C=CC4=C3OC(=CC5=CC=CO5)C4=O)OC2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1N2CC3=C(C=CC4=C3O/C(=C\C5=CC=CO5)/C4=O)OC2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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